![molecular formula C14H18ClFN2O B5067472 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide](/img/structure/B5067472.png)
1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide, also known as CFM-2, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CFM-2 is a small molecule that has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications. In
Mechanism of Action
The exact mechanism of action of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is not fully understood, but it is believed to work by targeting the TRPV1 receptor, which is involved in pain and inflammation. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to block the activation of this receptor, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory properties, 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to have antioxidant properties, which could make it useful in the treatment of conditions associated with oxidative stress. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has also been shown to have anxiolytic effects, meaning it could be useful in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is that it is a small molecule, which makes it easier to study in the laboratory. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.
Future Directions
There are a number of future directions for research on 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide. One area of research could focus on understanding its mechanism of action in more detail, which could lead to the development of more effective pain and anti-inflammatory medications. Another area of research could focus on exploring its potential use in the treatment of conditions associated with oxidative stress and anxiety disorders. Additionally, further research could be conducted to explore the safety and efficacy of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide in human clinical trials.
Synthesis Methods
The synthesis of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide involves a multi-step process that begins with the reaction of 2-chloro-6-fluorobenzyl chloride with N-methylpiperidine. This reaction produces 1-(2-chloro-6-fluorobenzyl)-N-methylpiperidine, which is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide. The overall yield of this synthesis method is approximately 30%.
Scientific Research Applications
1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide's analgesic properties, with studies showing that it can effectively reduce pain in animal models. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has also been shown to have anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-N-methylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClFN2O/c1-17-14(19)10-5-7-18(8-6-10)9-11-12(15)3-2-4-13(11)16/h2-4,10H,5-9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOLIXABBHJRVTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloro-6-fluorobenzyl)-N-methylpiperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.